2-Bromo-3,6-dimethylthieno[2,3-b]pyridin-4-amine

• Molecular Formula: C9H9BrN2S
• Molecular Weight: 257.15 g/mol
• IUPAC Name: 2-bromo-3,6-dimethylthieno[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C9H9BrN2S/c1-4-3-6(11)7-5(2)8(10)13-9(7)12-4/h3H,1-2H3,(H2,11,12)
• InChI Key: MIARIZIWPPFHOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)Br)C)N

Description

2-Bromo-3,6-dimethylthieno[2,3-b]pyridin-4-amine is a useful research compound. Its molecular formula is C9H9BrN2S and its molecular weight is 257.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-amino-2-bromo-3,6-dimethylthieno[2,3-b]pyridine-5-carboxylic acid (Description 61) (720 mg, 2.391 mmol) and diphenyl ether (3.80 mL, 23.91 mmol) was heated to 200° C. for 48 h. The mixture was then cooled to RT, taken-up in MeOH (10 mL) and purified on silica, eluting with a gradient of 0-20% 2M NH3 in MeOH in DCM. Further purification by SCX, eluting with 0-100% 2M NH3 in MeOH in MeOH afforded the title compound (350 mg). LCMS (A) m/z: 257/259 [M+1]+, Rt 1.10 min (basic).